1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C24H21N3O
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 1,5-diphenyl-N-(1-phenylethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C24H21N3O/c1-18(19-11-5-2-6-12-19)26-24(28)22-17-25-27(21-15-9-4-10-16-21)23(22)20-13-7-3-8-14-20/h2-18H,1H3,(H,26,28)
• InChI Key: BQKJYBLLXYUICD-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide, also known as DPPC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a pyrazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide is not fully understood, but studies have shown that it inhibits the activity of certain enzymes and proteins that are involved in cell proliferation and survival. 1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide has also been shown to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide has been shown to have cytotoxic effects on cancer cells, inducing apoptosis and inhibiting cell proliferation. Other studies have shown that 1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide has anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases. 1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide has also been shown to inhibit the activity of certain enzymes and proteins that are involved in cell proliferation and survival.

Advantages and Limitations for Lab Experiments

One advantage of using 1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide in lab experiments is its potential as a therapeutic agent for cancer and inflammatory diseases. However, one limitation is the lack of understanding of its mechanism of action, making it difficult to optimize its therapeutic potential.

Future Directions

For the study of 1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide include further investigation into its mechanism of action, optimization of its therapeutic potential, and exploration of its potential applications in other fields, such as materials science and nanotechnology. Additionally, further studies on the safety and toxicity of 1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide are needed to determine its potential as a therapeutic agent.

Synthesis Methods

1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide can be synthesized through various methods, including the reaction of 1-phenylethylamine with 1,5-diphenyl-1H-pyrazole-4-carboxylic acid, or through the reaction of 1-phenylethylamine with 1,5-diphenylpyrazole-4-carboxylic acid chloride in the presence of triethylamine. Other methods include the reaction of 1-phenylethylamine with 1,5-diphenylpyrazole-4-carboxylic acid hydrazide in the presence of acetic acid and the reaction of 1-phenylethylamine with 1,5-diphenylpyrazole-4-carboxylic acid ethyl ester in the presence of sodium ethoxide.

Scientific Research Applications

1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide has been studied for its potential applications in the field of medicine, particularly in the treatment of cancer. Studies have shown that 1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide has cytotoxic effects on cancer cells, inducing apoptosis and inhibiting cell proliferation. Other studies have shown that 1,5-diphenyl-N-(1-phenylethyl)-1H-pyrazole-4-carboxamide has anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases.